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Get Quote

Executive Summary

In drug discovery, the phenylurea pharmacophore is ubiquitous, serving as a critical scaffold in
kinase inhibitors (e.g., Sorafenib, Regorafenib) and soluble epoxide hydrolase inhibitors.[1]
However, nomenclature ambiguity remains a significant liability.[1][2] The oscillation between
legacy Chemical Abstracts Service (CAS) numbering (1,[1][2] 3) and IUPAC's preferred

locants often leads to missed patent claims and failed database queries.[1][2]

This guide provides a rigorous, algorithmic protocol for naming phenyl-substituted urea
derivatives. Moving beyond rote memorization, we establish a logical hierarchy based on the
2013 IUPAC Recommendations (Blue Book P-66), ensuring your data is chemically accurate

and legally robust.

Part 1: The Fundamental Framework
The Parent Structure: Urea vs. Carbonic Diamide
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The IUPAC Preferred Name (PIN) for the structure

is urea.[2][3] While the systematic name carbonic diamide is chemically descriptive, urea is the
retained PIN used for substitution.[2]

The Locant Controversy: vs. 1,3

Historically, and in many CAS database entries, the nitrogen atoms of urea are numbered 1
and 3, with the carbonyl oxygen at position 2. However, IUPAC P-66.1.6 explicitly mandates the
use of

and

for substituents on the nitrogen atoms in the PIN.[2]

» : Assigned to the nitrogen carrying the substituent that comes first alphabetically.[2][4]
 : Assigned to the remaining nitrogen.[2]

o Symmetry: If the molecule is symmetric (e.g., diphenylurea), the locants are
2]
Scientist-to-Scientist Note: While you must use

for manuscripts and regulatory filings, be aware that "1,3" is frequently used in raw chemical
inventory data (e.g., 1,3-diphenylurea).[2] Your internal search algorithms should account for
both.

Part 2: The Naming Algorithm (SOP)

To generate a correct name, do not guess. Follow this logic gate.

Step 1: Determine the Principal Functional Group (PFG)

Is the urea moiety the highest priority group in the molecule?
 Priority Order (Simplified): Carboxylic Acid > Ester > Amide > Urea > Ether > Amine.[1][2]

e Scenario A (Urea is PFG): The name ends in -urea.
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e Scenario B (Urea is NOT PFG): The urea unit becomes a substituent.[1][2][5] It is named
carbamoylamino (preferred) or ureido (legacy/non-preferred).[1][2]

Visualization: The Nomenclature Decision Tree

Identify Molecule Structure

Is Urea the Highest Priority Group?

Yes No (e.g., -COOH present)

YES: Parent is UREA NO: Urea is a SUBSTITUENT

Are N-substituents identical? Use prefix: [(carbamoyl)amino]

Symmetric Asymmetric

Alphabetize Substituents.

i i )
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Figure 1: Logic flow for determining the correct IUPAC nomenclature path for urea derivatives.
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Part 3: Scenario A - Urea as the Parent (The
Phenylureas)[1][2][5]

When urea is the senior group, the syntax is straightforward.[2]

Monosubstituted

e Structure:
e Name:

-phenylurea (or phenylurea).

Disubstituted (Symmetric)

e Structure:
¢ Name:

-diphenylurea.[1][2]

» Note: The prefix "bis" is often used if the phenyl rings themselves carry complex identical
substituents (e.g.,

-bis(4-chlorophenyl)urea).[1][2]
Disubstituted (Asymmetric)[1][2]
e Structure:
« Rule: Alphabetical priority determines

. Methyl (m) vs Phenyl (p).[1][2] "M" comes before "P".[1][2]
e Name:

-methyl-

-phenylurea.[1][2]
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Part 4: Scenario B - Urea as a Substituent (Complex
Drugs)

This is the most common scenario in drug development (e.g., Kinase Inhibitors).[2] The urea is
merely a linker between two aromatic systems, one of which often carries a higher-priority
amide or acid.[2]

The "Carbamoylamino” Shift

Under IUPAC 2013 recommendations, the prefix ureido (

) is deprecated in favor of carbamoylamino (or aminocarbonylamino).[1][2] This aligns with the
systematic breakdown of the group: an amino group attached to a carbamoy! (

) group.[1][2][6]

Case Study: Deconstructing Sorafenib

Sorafenib is a classic example where the urea is not the parent.[2] The pyridine-carboxamide
moiety takes precedence.[1][2]

The Structure:

o Core Parent: Pyridine-2-carboxamide (Amide > Urea).[1][2]

» Linker: Oxygen (ether) connects the pyridine to a phenyl ring.[1][2]

o Substituent on Phenyl: A urea group connecting to a chlorotrifluoromethylphenyl ring.[1][2]

The IUPAC Name Breakdown: 4-[4-[[4-chloro-3-
(trifluoromethyl)phenyl]carbamoylamino]phenoxy]-N-methylpyridine-2-carboxamide[1][2][5][6][7]
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Segment Chemical Logic

Parent: The highest priority functional group.[1]
[21[4]

...pyridine-2-carboxamide

Substituent on the amide nitrogen of the
N-methyl... .
pyridine.

41..ph ] The ether linkage attached to position 4 of the
-[...phenox
P Y pyridine.[2]

The urea linkage.[2][5] Note it is NOT named

...carbamoylamino] "ureido”.[1][2]

The "tail" attached to the distal nitrogen of the

4-chloro-3-(trifluoromethyl)phenyl]...
[ ( yl)phenyl] urea [1][2]

Visualization: Sorafenib Connectivity
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Figure 2: Structural hierarchy of Sorafenib.[1][2] The Urea group is demoted to a linker role
("carbamoylamino") because the Carboxamide is the Principal Functional Group.[2]

Part 5: Experimental Data & Common Pitfalls
Ambiguity in Patent Literature

A search of the CAS registry reveals that "ureido” is still prevalent in patents filed before 2010.

[2] When conducting Freedom to Operate (FTO) searches, you must query both
nomenclatures.[1][2]

Table 1. Nomenclature Mapping for Database Queries
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Structure Component Preferred IUPAC (PIN) Legacy /| CAS | Common
carbamoylamino ureido
(aminocarbonyl)amino ureido
1,3

diphenylurea 1,3-diphenylurea; carbanilide

Protocol for Naming Verification

To ensure self-validating trustworthiness in your documentation:

Generate PIN: Use the algorithm in Part 2.

Reverse Check: Input your generated name into a structure-to-name tool (e.g., ChemDraw
JS or MarvinSketch) and verify it regenerates the exact original structure.[2]

Cross-Reference: Check the "Associated Names" section in PubChem to ensure your name
captures the correct stereochemistry and substitution pattern.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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